
An In-depth Technical Guide to Myristic Acid-d1:
Properties, Protocols, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Myristic acid-d1

Cat. No.: B1435380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of myristic acid-d1, a deuterated analog of the saturated fatty acid, myristic acid.

This document details experimental protocols for its use and explores its application in studying

cellular signaling pathways, particularly in the context of protein myristoylation and lipid

metabolism.

Core Chemical and Physical Properties
Myristic acid-d1, with the CAS number 358730-97-9, is a stable isotope-labeled version of

myristic acid where one hydrogen atom has been replaced by a deuterium atom.[1] This

isotopic substitution makes it a valuable tool for tracing the metabolic fate of myristic acid in

various biological systems without altering its fundamental chemical reactivity. While specific

experimental data for the physical properties of myristic acid-d1 are not readily available, the

properties of unlabeled myristic acid and other deuterated analogs can provide close

approximations.

Table 1: Chemical and Physical Properties of Myristic Acid and its Deuterated Analogs
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Property
Myristic Acid
(Unlabeled)

Myristic Acid-d1 Myristic Acid-d27

Synonyms
Tetradecanoic acid,

C14:0
Tetradecanoic-d1 acid

Perdeuterated myristic

acid

CAS Number 544-63-8[2][3] 358730-97-9[1] 60658-41-5[4]

Molecular Formula C₁₄H₂₈O₂[2] C₁₄H₂₇DO₂ C₁₄HD₂₇O₂[4]

Molecular Weight 228.37 g/mol [2] ~229.38 g/mol 255.5 g/mol [4]

Melting Point 52-54 °C[2] Data not available 52-54 °C

Boiling Point
250 °C at 100

mmHg[2]
Data not available 250 °C at 100 mmHg

Density
0.862 g/cm³ at 54

°C[5]
Data not available Data not available

Solubility

Insoluble in water;

soluble in ethanol,

DMSO, and DMF.[2]

Soluble in organic

solvents.

Soluble in ethanol

(~15 mg/ml), DMSO

(~12 mg/ml), and

DMF.[4]

Stability Stable.[2] Stable.
Stable for ≥4 years at

-20°C.[4]

Appearance
White crystalline solid.

[2]
Solid. Solid.[4]

Isotopic Purity Not applicable Data not available
≥99% deuterated

forms (d1-d27).[4]

Experimental Protocols
Myristic acid-d1 is primarily utilized as a tracer in metabolic labeling studies to investigate fatty

acid metabolism and protein modification. Below are generalized protocols that can be adapted

for the use of myristic acid-d1.

Metabolic Labeling of Cultured Cells
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This protocol describes the incorporation of myristic acid-d1 into cellular proteins and lipids.

Materials:

Myristic acid-d1

Bovine Serum Albumin (BSA), fatty acid-free

Cell culture medium appropriate for the cell line

Cultured cells (e.g., HEK293, HeLa, HepG2)

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., RIPA buffer)

Solvents for lipid extraction (e.g., chloroform, methanol)

Procedure:

Preparation of Myristic Acid-d1 Stock Solution: Dissolve myristic acid-d1 in ethanol to

create a concentrated stock solution.

Complexing with BSA: To enhance solubility and cellular uptake, complex the myristic acid-
d1 with fatty acid-free BSA. Mix the myristic acid-d1 stock solution with a sterile BSA

solution in culture medium.

Cell Labeling: Aspirate the growth medium from the cultured cells and replace it with the

medium containing the myristic acid-d1-BSA complex.

Incubation: Incubate the cells for a desired period (e.g., 4-24 hours) to allow for the

metabolic incorporation of the labeled fatty acid.

Cell Harvesting and Lysis: After incubation, wash the cells with ice-cold PBS and harvest

them. Lyse the cells using an appropriate lysis buffer to extract proteins.

Lipid Extraction: For lipid analysis, perform a lipid extraction from a separate aliquot of cells

using a standard method like the Bligh-Dyer or Folch extraction.
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Sample Preparation

Analysis

Labeled Lysate/Extract

Add Internal Standard

Extract Fatty Acids

Derivatize

GC-MS Analysis

Data Interpretation
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Myristic Acid-d1

Myristoyl-CoA-d1

Activation

N-Myristoyltransferase (NMT)

Myristoylated Protein-d1

Catalysis

Target Protein (N-terminal Glycine)

Cellular Membrane

Membrane Targeting

Myristic Acid-d1 Myristoyl-CoA-d1Acyl-CoA Synthetase
d16-Sphingolipidsde novo synthesis

Ceramides (C14-acyl chain)

Ceramide Synthase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Myristic Acid-d1:
Properties, Protocols, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1435380#myristic-acid-d1-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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